Cas no 37918-35-7 (9-Thiabicyclo[3.3.1]nonane-2,6-dione)

9-Thiabicyclo[3.3.1]nonane-2,6-dione structure
37918-35-7 structure
Product Name:9-Thiabicyclo[3.3.1]nonane-2,6-dione
CAS No:37918-35-7
MF:C8H10O2S
MW:170.228801250458
CID:1487151
PubChem ID:394470
Update Time:2025-04-21

9-Thiabicyclo[3.3.1]nonane-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 9-Thiabicyclo[3.3.1]nonane-2,6-dione
    • NSC-697943
    • DTXSID80327868
    • ZFSYGTMUGOONON-UHFFFAOYSA-N
    • NSC697943
    • NCI60_034999
    • 37918-35-7
    • CHEMBL1969021
    • Inchi: 1S/C8H10O2S/c9-5-1-3-7-6(10)2-4-8(5)11-7/h7-8H,1-4H2
    • InChI Key: ZFSYGTMUGOONON-UHFFFAOYSA-N
    • SMILES: S1C2C(CCC1C(CC2)=O)=O

Computed Properties

  • Exact Mass: 170.0402
  • Monoisotopic Mass: 170.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 34.14
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.